Cas no 2097943-32-1 (N-Cyclopropyl-4-fluoropyrrolidine-2-carboxamide)

• Product Name: N-Cyclopropyl-4-fluoropyrrolidine-2-carboxamide
• CAS No: 2097943-32-1
• MF: C₈H₁₃FN₂O
• MW: 172.200025320053
• CID: 5048614
• Update Time: 2025-06-03

N-Cyclopropyl-4-fluoropyrrolidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopropyl-4-fluoropyrrolidine-2-carboxamide
• N-Cyclopropyl-4-fluoropyrrolidine-2-carboxamide

• Inchi： 1S/C8H13FN2O/c9-5-3-7(10-4-5)8(12)11-6-1-2-6/h5-7,10H,1-4H2,(H,11,12)
• InChI Key： IANOMZRHORUWFO-UHFFFAOYSA-N
• SMILES： FC1CNC(C(NC2CC2)=O)C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 194
• XLogP3: 0.3
• Topological Polar Surface Area: 41.1

Additional information on N-Cyclopropyl-4-fluoropyrrolidine-2-carboxamide

Introduction to N-Cyclopropyl-4-fluoropyrrolidine-2-carboxamide (CAS No. 2097943-32-1)

N-Cyclopropyl-4-fluoropyrrolidine-2-carboxamide, a compound with the chemical identifier CAS No. 2097943-32-1, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of fluorinated pyrrolidine derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural motif of this molecule, featuring a cyclopropyl group and a fluorine atom at the 4-position of the pyrrolidine ring, contributes to its unique chemical and pharmacological properties.

The cyclopropyl group in N-Cyclopropyl-4-fluoropyrrolidine-2-carboxamide introduces steric hindrance, which can influence both the solubility and binding affinity of the compound. This feature is particularly relevant in drug design, as it allows for fine-tuning of interactions with biological targets. The fluorine atom, on the other hand, is known for its ability to enhance metabolic stability and binding affinity, making it a valuable substituent in medicinal chemistry. These structural elements collectively contribute to the compound's potential as a lead molecule in the development of novel therapeutic agents.

Recent research in the field of fluorinated heterocycles has highlighted the importance of these compounds in drug discovery. Studies have demonstrated that fluorine substitution can significantly alter the pharmacokinetic profile of molecules, often leading to improved bioavailability and efficacy. N-Cyclopropyl-4-fluoropyrrolidine-2-carboxamide is no exception, with preliminary studies suggesting that its structural features may confer advantages such as enhanced binding to target proteins and reduced susceptibility to metabolic degradation.

The pyrrolidine core of N-Cyclopropyl-4-fluoropyrrolidine-2-carboxamide is a privileged scaffold in medicinal chemistry, known for its presence in numerous bioactive compounds. Pyrrolidine derivatives have been explored for their potential in treating a wide range of diseases, including neurological disorders, infectious diseases, and cancer. The incorporation of a fluorine atom into this scaffold further expands its pharmacological potential by enhancing its interaction with biological targets. This has led to increased interest in developing new pyrrolidine-based drugs, with N-Cyclopropyl-4-fluoropyrrolidine-2-carboxamide being a promising candidate.

In vitro studies have begun to uncover the biological activity of N-Cyclopropyl-4-fluoropyrrolidine-2-carboxamide. Initial experiments suggest that this compound exhibits inhibitory activity against certain enzymes and receptors relevant to various diseases. For instance, it has shown promise in inhibiting enzymes involved in cancer cell proliferation and inflammation. These findings are particularly encouraging, as they indicate that this compound may have therapeutic potential in treating these conditions. Further research is needed to fully elucidate its mechanism of action and optimize its pharmacological properties.

The synthesis of N-Cyclopropyl-4-fluoropyrrolidine-2-carboxamide represents a significant achievement in synthetic organic chemistry. The introduction of both the cyclopropyl and fluorine substituents into the pyrrolidine ring required careful planning and execution to ensure high yield and purity. Advanced synthetic techniques have been employed to achieve this goal, including cross-coupling reactions and fluorination methods. These synthetic strategies not only highlight the versatility of modern organic chemistry but also pave the way for the development of other complex fluorinated heterocycles.

The potential applications of N-Cyclopropyl-4-fluoropyrrolidine-2-carboxamide extend beyond traditional pharmaceuticals. Its unique structural features make it an attractive candidate for use in agrochemicals and other industrial applications. For example, derivatives of this compound could be developed as novel pesticides or herbicides, leveraging their ability to interact with biological targets in plants and pests. This broader utility underscores the importance of investing in research and development within this field.

As our understanding of biological systems continues to evolve, so too does our ability to design molecules that interact with them more effectively. N-Cyclopropyl-4-fluoropyrrolidine-2-carboxamide exemplifies this progress, showcasing how structural modifications can lead to compounds with enhanced biological activity and therapeutic potential. Future research will focus on optimizing its properties through structure-activity relationship studies and exploring new synthetic pathways that could improve its accessibility.

The integration of computational methods into drug discovery has also played a crucial role in advancing our understanding of N-Cyclopropyl-4-fluoropyrrolidine-2-carboxamide. Molecular modeling techniques allow researchers to predict how this compound interacts with biological targets at an atomic level, providing valuable insights into its mechanism of action. These computational studies are complemented by experimental validation, ensuring that our knowledge is both robust and reliable.

In conclusion, N-Cyclopropyl-4-fluoropyrrolidine-2-carboxamide (CAS No. 2097943-32-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a promising lead molecule for developing new therapeutic agents targeting various diseases. Ongoing research aims to fully elucidate its biological activity and optimize its pharmacological properties through both experimental and computational approaches. The broader applications of this compound extend beyond traditional pharmaceuticals, highlighting its potential impact on multiple industries.